Cas no 40984-18-7 ((2S,3S,4S,5R,6R)-2-(Chloromethyl)-6-[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxyoxane-3,4,5-triol)

• Product Name: (2S,3S,4S,5R,6R)-2-(Chloromethyl)-6-[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxyoxane-3,4,5-triol
• CAS No: 40984-18-7
• MF: C₁₂H₂₁ClO₁₀
• MW: 360.742144346237
• CID: 926433
• Update Time: 2023-08-02

(2S,3S,4S,5R,6R)-2-(Chloromethyl)-6-[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxyoxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-6-deoxysucrose
• beta-D-Fructofuranosyl-6-chloro-6-deoxy-alpha-D-glucopyranoside
• alpha-D-Glucopyranoside, beta-D-fructofuranosyl-6-chloro-6-deoxy-
• Hex-2-ulofuranosyl 6-chloro-6-deoxyhexopyranoside
• (2S,3S,4S,5R,6R)-2-(Chloromethyl)-6-[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]o
• (2S,3S,4S,5R,6R)-2-(Chloromethyl)-6-[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxyoxane-3,4,5-triol

• Inchi： 1S/C12H21ClO10/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,14-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12-/m1/s1
• InChI Key： JVKKWZDNSGVFPI-GWRCVIBKSA-N
• SMILES： ClC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]1(CO)[C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O
• BRN： 1391116

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• XLogP3: -3
• Topological Polar Surface Area: 169